molecular formula C24H25N3O3 B4141352 12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

Cat. No.: B4141352
M. Wt: 403.5 g/mol
InChI Key: BUCJYGIXKBNZQW-UHFFFAOYSA-N
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Description

12-(3-Ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is a polycyclic heteroaromatic compound featuring a benzimidazo[2,1-b]quinazolinone core. This scaffold is characterized by fused benzimidazole and quinazolinone rings, with substituents at positions 3 and 12. The compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors modulated by planar heterocyclic systems.

Properties

IUPAC Name

12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-2,4,5,12-tetrahydrobenzimidazolo[2,1-b]quinazolin-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N3O3/c1-4-30-20-11-14(9-10-18(20)28)22-21-16(12-24(2,3)13-19(21)29)26-23-25-15-7-5-6-8-17(15)27(22)23/h5-11,22,28H,4,12-13H2,1-3H3,(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUCJYGIXKBNZQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=NC5=CC=CC=C5N24)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related benzimidazo[2,1-b]quinazolinones, focusing on substituent effects, synthetic efficiency, and physicochemical properties.

Structural and Functional Group Variations

Compound Name Substituents Molecular Formula Key Features
Target compound 12-(3-ethoxy-4-hydroxyphenyl), 3,3-dimethyl C₂₅H₂₅N₃O₃* Polar 3-ethoxy-4-hydroxyphenyl group; enhanced solubility and hydrogen bonding
12-(4-Hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzo[4,5]imidazo[2,1-b]quinazolin-1(2H)-one 12-(4-hydroxyphenyl), 3,3-dimethyl C₂₃H₂₁N₃O₂ Simplified hydroxyl substituent; lower steric hindrance
(3R,12S)-12-(4-Fluorophenyl)-3-methyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one 12-(4-fluorophenyl), 3-methyl C₂₁H₁₈FN₃O Fluorine atom enhances lipophilicity; stereospecific methyl group
12-(4-Fluorophenyl)-3-(4-methoxyphenyl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one 12-(4-fluorophenyl), 3-(4-methoxyphenyl) C₂₆H₂₁FN₃O₂ Methoxy group improves metabolic stability; bulkier aromatic substituent
3-Methyl-12-(2-thienyl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one 12-(2-thienyl), 3-methyl C₂₀H₁₇N₃OS Thienyl group introduces sulfur-based π-interactions

*Estimated formula based on structural analogs.

Research Findings and Gaps

  • Synthetic Optimization : NGPU and heteropoly acid catalysts () are superior to traditional bases like triethylamine (), reducing reaction times and improving yields.
  • Structural-Activity Relationships (SAR) : Substituents at position 12 dominate electronic and steric effects, while position 3 modifications fine-tune lipophilicity.
  • Unaddressed Areas: No data exists on the target compound’s biological activity, pharmacokinetics, or toxicity.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one
Reactant of Route 2
12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

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